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Compound of Interest

Compound Name: 8-Azakinetin riboside

Cat. No.: B12369951

Disclaimer: A thorough review of the scientific literature indicates that "8-azakinetin riboside"
is not a recognized or documented compound. Kinetin is a well-established cytokinin, a class of
plant hormones. The nhomenclature "8-aza" suggests a chemical modification where a carbon
atom at the 8th position of the purine ring is substituted with a nitrogen atom. While 8-
azapurines are a known class of compounds, the specific combination of "8-azakinetin" and its
corresponding riboside does not appear in publicly available research.

This guide will, therefore, provide a comprehensive technical overview of the discovery,
synthesis, and biological significance of the broader class of cytokinin ribosides. This
information will be valuable for researchers, scientists, and drug development professionals
interested in this important class of molecules.

Discovery and Significance of Cytokinin Ribosides

Cytokinins are a class of plant hormones that promote cell division (cytokinesis) in plant roots
and shoots.[1][2] They are involved in numerous physiological processes, including cell growth
and differentiation, shoot and root morphogenesis, delay of leaf senescence, and nutrient
mobilization.[2] Cytokinins exist in various forms, including free bases, ribosides, ribotides, and
glucosides.[3]

Cytokinin ribosides, which are N9-ribosylated forms of cytokinin bases, are considered key
components in cytokinin metabolism, transport, and sensitivity.[4] While free bases are
generally considered the most active forms that bind to cytokinin receptors to initiate signaling,
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ribosides play crucial roles as transport and storage forms.[3][4] They are translocated
throughout the plant and can be converted to the active free-base forms.[4][5]

Synthesis of Cytokinin Ribosides

The synthesis of cytokinin ribosides can be achieved through both chemical and enzymatic
methods.

Chemical Synthesis

Chemical synthesis of N6-substituted purine ribosides, including cytokinin ribosides, typically
involves the glycosylation of a purine base with a protected ribose derivative. A common
approach is the Vorbriiggen glycosylation, which uses silylated heterocyclic bases and a
protected ribofuranose acetate in the presence of a Lewis acid catalyst.

Enzymatic Synthesis

Enzymatic synthesis offers a highly specific and efficient alternative to chemical methods for
producing cytokinin ribosides. Purine nucleoside phosphorylases (PNPs) are often employed to
catalyze the transfer of a ribose group from a donor like ribose-1-phosphate to a purine base.
[6] This method can be highly regioselective, yielding the desired N9-riboside.
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Biological Activity and Signaling Pathways

Cytokinin ribosides are integral to the complex network of cytokinin signaling that governs plant

development.

Role in Plant Development

Cytokinin ribosides are transported from the roots to the shoots via the xylem and from shoots

to roots via the phloem.[5] This long-distance transport is crucial for coordinating growth and

development between different parts of the plant in response to both internal and

environmental cues.[4][5] Although generally less active than their free-base counterparts,

there is evidence that cytokinin ribosides themselves can have biological activity.[4]

Cytokinin Signaling Pathway

The cytokinin signaling pathway is a multi-step phosphorelay system similar to bacterial two-

component signaling systems.[5][7] The process begins with the binding of the active cytokinin

free base to a histidine kinase receptor in the endoplasmic reticulum membrane.[7] This

binding event triggers a series of phosphorylation events that ultimately lead to the activation of
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type-B response regulators in the nucleus, which are transcription factors that regulate the

expression of cytokinin-responsive genes.[7][8]
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Experimental Protocols and Workflows

The synthesis and biological evaluation of cytokinin ribosides involve a series of well-defined

experimental procedures.

General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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